Cas no 2226-73-5 (5-Azacytidine 5'-Diphosphate)

• Product Name: 5-Azacytidine 5'-Diphosphate
• CAS No: 2226-73-5
• MF: C₈H₁₄N₄O₁₁P₂
• MW: 404.164483547211
• CID: 1062561
• PubChem ID: 71776356
• Update Time: 2025-08-05

5-Azacytidine 5'-Diphosphate Chemical and Physical Properties

Names and Identifiers

• 5-Azacytidine 5'-Diphosphate
• [(2R,3R,5R)-5-(4-amino-2-oxo-1,3,5-triazin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphono hydrogen phosphate
• 5-Azacitidine 5'-Diphosphate
• ((2R,3S,4R,5R)-5-(4-Amino-2-oxo-1,3,5-triazin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyltrihydrogendiphosphate
• [(2R,3S,4R,5R)-5-(4-amino-2-oxo-1,3,5-triazin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphono hydrogen phosphate
• ((2R,3S,4R,5R)-5-(4-Amino-2-oxo-1,3,5-triazin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl trihydrogen diphosphate
• 2226-73-5
• CHEBI:185676
• 5-azacytidine diphosphate

• Inchi： 1S/C8H14N4O11P2/c9-7-10-2-12(8(15)11-7)6-5(14)4(13)3(22-6)1-21-25(19,20)23-24(16,17)18/h2-6,13-14H,1H2,(H,19,20)(H2,9,11,15)(H2,16,17,18)/t3-,4-,5-,6-/m1/s1
• InChI Key： RQKDGRDHJHINET-KVTDHHQDSA-N
• SMILES： P(=O)(O)(OP(=O)(O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC(N)=NC2=O)O1)O)O

Computed Properties

• Exact Mass: 404.01300
• Monoisotopic Mass: 404.01343127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.9
• Topological Polar Surface Area: 234Ų

Experimental Properties

• PSA: 257.39000
• LogP: -2.59160